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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B092407

Diisohexyl phthalate is a member of the phthalate ester class of compounds, primarily utilized
as a plasticizer. A thorough understanding of its physicochemical properties is essential for its
application and for assessing its environmental and biological impact.

Quantitative Data Summary

The fundamental physicochemical properties of Diisohexyl phthalate are summarized in the
table below.

Property Value Unit

Molecular Formula C20H3004

Molecular Weight 334.45 g/mol

Density 1.01 g/cm3

Boiling Point 416.7 °C

Melting Point -50 °C

Vapor Pressure 2.1x1077 mm Hg at 25°C
Water Solubility 21x103 mg/L at 25°C

Log Kow (Octanol-Water 6.81
Partition Coefficient) '
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Experimental Protocols

The determination of the physicochemical properties listed above follows standardized
methodologies to ensure accuracy and reproducibility. The following are detailed descriptions
of the typical experimental protocols employed for these measurements.

Determination of Boiling Point

The boiling point of Diisohexyl phthalate is determined using a method compliant with OECD
Test Guideline 103. This procedure involves heating the liquid in a specialized apparatus and
observing the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure. Given the high boiling point of Diisohexyl phthalate, this is often
conducted under reduced pressure, with the results extrapolated to standard atmospheric
pressure.

Determination of Vapor Pressure

For substances with low volatility such as Diisohexyl phthalate, the vapor pressure is typically
measured using a vapor pressure balance, as outlined in OECD Test Guideline 104. This
method involves measuring the force exerted by the vapor of the substance on a sensitive
balance within a controlled environment.

Determination of Water Solubility

The water solubility of Diisohexyl phthalate is determined following the column elution method
described in OECD Test Guideline 105. In this protocol, a column is packed with an inert
support material coated with an excess of the test substance. Water is then passed through the
column at a slow, controlled rate. The concentration of Diisohexyl phthalate in the eluted
water is measured until it reaches a plateau, which represents the water solubility.

Determination of Octanol-Water Partition Coefficient
(Log Kow)

The octanol-water partition coefficient is a critical parameter for assessing the environmental
fate and bioaccumulation potential of a substance. Its measurement for Diisohexyl phthalate
is performed using the High-Performance Liquid Chromatography (HPLC) method, as specified
in OECD Test Guideline 117. This technique involves correlating the retention time of the
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substance on a reversed-phase HPLC column with the known Log Kow values of a series of
reference compounds.

Logical Relationships in Physicochemical
Assessment

The following diagram illustrates the logical workflow for assessing the environmental and
safety profile of a chemical like Diisohexyl phthalate based on its core physicochemical
properties.
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Caption: Workflow for chemical risk assessment.
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This guide provides a foundational understanding of the physicochemical properties of
Diisohexyl phthalate. The data and protocols described are essential for further research and
for the comprehensive evaluation of this compound in various scientific and industrial contexts.

« To cite this document: BenchChem. [Physicochemical Properties of Diisohexyl Phthalate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092407#diisohexyl-phthalate-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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